Cas no 851132-22-4 (2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide
• CAS No: 851132-22-4
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 5940790
• PubChem ID: 5116629
• Update Time: 2025-05-21

2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide
• 2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)-N-(2-ethoxyphenyl)acetamide
• Acetamide, 2-[[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio]-N-(2-ethoxyphenyl)-
• AKOS000992219
• F0599-0208
• 851132-22-4
• 2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide
• 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C21H23N3O2S/c1-4-26-19-8-6-5-7-18(19)23-20(25)14-27-21-22-9-10-24(21)17-12-15(2)11-16(3)13-17/h5-13H,4,14H2,1-3H3,(H,23,25)
• InChI Key： QGVUMZLSPTVTQZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1N(C2=CC(C)=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 381.15109816g/mol
• Monoisotopic Mass: 381.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• pka: 12.69±0.70(Predicted)

Additional information on 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide

Comprehensive Guide to 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide (CAS No. 851132-22-4)

2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide (CAS No. 851132-22-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a unique combination of an imidazole ring, a sulfanyl linker, and an acetamide group, making it a versatile candidate for drug discovery and material science applications. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and potential biological activity.

The compound's molecular structure includes a 3,5-dimethylphenyl group attached to the imidazole ring, which enhances its lipophilicity and may influence its pharmacokinetic properties. The 2-ethoxyphenyl moiety connected via the acetamide bridge adds further complexity, potentially contributing to receptor binding affinity. These structural features make 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide particularly interesting for medicinal chemistry studies targeting various disease pathways.

Recent trends in pharmaceutical research have shown growing interest in imidazole-containing compounds due to their diverse biological activities. The presence of both imidazole and sulfanyl groups in this molecule suggests potential applications in developing enzyme inhibitors or receptor modulators. Scientists are particularly curious about how the 3,5-dimethylphenyl substitution might affect the compound's metabolic stability and tissue distribution.

In the context of current research priorities, 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide could be relevant to studies on inflammation modulation, given the known biological roles of imidazole derivatives. The compound's structural features resemble those of known bioactive molecules, making it a promising candidate for further investigation in drug discovery programs focused on chronic inflammatory conditions.

The synthesis of 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide typically involves multi-step organic reactions, including the formation of the imidazole core, introduction of the sulfanyl bridge, and final acetamide coupling. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, especially when scaling up production for preclinical studies.

Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC to confirm its structure and purity. The presence of both aromatic and aliphatic protons in the 3,5-dimethylphenyl and 2-ethoxyphenyl groups creates distinct spectral patterns that facilitate compound identification and quality control.

From a drug development perspective, the logP value and solubility profile of 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide are crucial parameters being investigated. The balance between the hydrophobic dimethylphenyl group and the more polar imidazole and acetamide moieties presents an interesting case study for structure-property relationship analysis in medicinal chemistry.

Recent patent literature reveals growing interest in structurally related compounds, particularly those containing the imidazole-2-ylsulfanyl pharmacophore. While specific applications of 851132-22-4 remain proprietary in many cases, the structural motifs present suggest potential utility in developing treatments for metabolic disorders or as intermediates for more complex pharmaceutical agents.

In material science applications, the conjugated system formed by the imidazole ring and aromatic substituents in 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide may offer interesting electronic properties. Researchers are exploring similar structures for potential use in organic electronics or as ligands in catalytic systems, though specific applications for this compound remain to be fully elucidated.

The stability profile of 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide under various environmental conditions is another area of active investigation. Preliminary studies suggest that the sulfanyl bridge provides reasonable stability while maintaining reactivity for further chemical modifications, making this compound a valuable building block in synthetic chemistry.

As research into imidazole-based compounds continues to expand, 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide represents an important example of how subtle structural variations can lead to significant differences in biological activity and physicochemical properties. Future studies will likely focus on elucidating its specific molecular targets and potential therapeutic applications.

For researchers working with 851132-22-4, proper handling and storage recommendations include protection from light and moisture, as these factors may affect the compound's stability over time. Standard laboratory safety protocols should be followed when handling this material, despite its non-hazardous classification under normal conditions.

The commercial availability of 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide from specialty chemical suppliers has increased in recent years, reflecting growing demand from the research community. Pricing and purity specifications vary among suppliers, emphasizing the need for careful quality assessment when sourcing this compound for experimental work.

Looking ahead, the scientific community anticipates more publications and patent applications featuring 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide as its potential applications become better understood. The compound's unique combination of structural features positions it as a valuable tool for both academic research and industrial development across multiple disciplines.